
(4-Phenoxyphenyl)methanol: A Technical Guide
to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (4-Phenoxyphenyl)methanol

Cat. No.: B189083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (4-
Phenoxyphenyl)methanol (CAS No: 2215-78-3). The following sections detail the physical

and chemical properties, hazard classifications, personal protective equipment, first aid

measures, and general experimental protocols relevant to the safe use of this compound in a

laboratory setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of (4-Phenoxyphenyl)methanol is
presented in Table 1. This data is essential for understanding the compound's behavior and for

making informed decisions regarding its handling and storage.
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Property Value Source

Molecular Formula C₁₃H₁₂O₂ [1][2]

Molecular Weight 200.23 g/mol [1][2]

Appearance Solid [1]

Melting Point 54.5-56 °C [3]

Boiling Point 333.2 ± 25.0 °C at 760 mmHg [3]

InChI Key
FEOMFFKZOZMBKD-

UHFFFAOYSA-N
[1][3]

CAS Number 2215-78-3 [2]

Hazard Identification and Classification
(4-Phenoxyphenyl)methanol is classified as a hazardous substance. The GHS hazard

classifications and associated precautionary statements are summarized in Table 2.
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Hazard Class
GHS
Pictogram

Signal Word
Hazard
Statement (H-
code)

Precautionary
Statement (P-
code)

Acute Toxicity,

Oral (Category 4)
Warning

H302: Harmful if

swallowed.

P264, P270,

P301+P312,

P330, P501

Skin Irritation

(Category 2)
Warning

H315: Causes

skin irritation.

P264, P280,

P302+P352,

P332+P313,

P362+P364

Serious Eye

Damage

(Category 1)

Danger

H318: Causes

serious eye

damage.

P280,

P305+P351+P33

8, P310

Skin

Sensitization

(Category 1)

Warning

H317: May

cause an allergic

skin reaction.

P261, P272,

P280,

P302+P352,

P333+P313,

P501

Specific target

organ toxicity —

Single exposure

(Category 3),

Respiratory

system

Warning

H335: May

cause respiratory

irritation.

P261, P271,

P304+P340,

P312,

P403+P233,

P405, P501

Experimental Protocols for Toxicological
Assessment
While specific toxicological studies for (4-Phenoxyphenyl)methanol are not readily available,

the hazard classifications are determined using standardized experimental protocols, such as

those established by the Organisation for Economic Co-operation and Development (OECD).

Below are outlines of the methodologies for key toxicological endpoints.
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Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)
This method is designed to classify a substance into a toxicity category based on a reduced

number of animals.

Principle: A stepwise procedure is used with a limited number of animals at each step. The

outcome of each step determines the next step, allowing for classification with minimal

animal usage.

Animal Model: Typically, rats of a single sex (usually females) are used.[2]

Procedure:

A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg

body weight).[2]

The substance is administered orally to a group of three animals.

The animals are observed for mortality and clinical signs of toxicity for up to 14 days.[4]

The number of mortalities in this group determines the next step:

If mortality is observed, the test is repeated at a lower dose level.

If no mortality is observed, the test is repeated at a higher dose level.

Classification: The substance is classified into a GHS category based on the dose at which

mortality is observed.

Skin Irritation (OECD Guideline 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method uses a reconstructed human epidermis model to assess skin irritation

potential, avoiding the use of live animals.[5]

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis model.[5][6] The endpoint measured is cell viability.
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Test System: A commercially available reconstructed human epidermis model (e.g.,

EpiDerm™, EpiSkin™).

Procedure:

The test substance is applied to the surface of the skin tissue model.

After a defined exposure period (e.g., 60 minutes), the substance is removed by rinsing.[6]

The tissues are incubated for a post-exposure period (e.g., 42 hours).

Cell viability is determined using a colorimetric assay (e.g., MTT assay), which measures

the metabolic activity of the cells.

Classification: A substance is identified as an irritant (GHS Category 2) if the mean tissue

viability is reduced below a certain threshold (typically ≤ 50%) compared to the negative

control.[5]

Serious Eye Damage (OECD Guideline 405: Acute Eye
Irritation/Corrosion)
This in vivo test evaluates the potential of a substance to cause eye irritation or serious eye

damage.[1][7]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of

an experimental animal, with the untreated eye serving as a control.[7][8]

Animal Model: Albino rabbits are the preferred species.[8]

Procedure:

The substance is instilled into the eye of a single animal.

The eyes are examined and scored for corneal opacity, iris lesions, and conjunctival

redness and swelling at specific intervals (e.g., 1, 24, 48, and 72 hours after application).

[7][8]

If a corrosive or severe irritant effect is observed, no further testing is performed.
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If the initial test does not show severe effects, the response is confirmed in up to two

additional animals.[7]

Classification: A substance is classified as causing serious eye damage (GHS Category 1) if

it produces irreversible tissue damage in the eye or serious physical decay of vision.

Safety and Handling Procedures
A systematic approach to handling (4-Phenoxyphenyl)methanol is crucial for minimizing

exposure and ensuring laboratory safety. The following diagram illustrates a general workflow

for the safe handling of this and other hazardous chemicals.
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General Workflow for Safe Chemical Handling

Preparation

Handling

Storage Waste Disposal

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Select Appropriate Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Begin Experiment

Weigh and handle the solid chemical carefully

Avoid creating dust

Prepare solutions in appropriate solvents

Store in a tightly closed container

After Use

Collect waste in a labeled, sealed container

Generate Waste

Keep in a dry, cool, and well-ventilated place

Store away from incompatible materials (strong oxidizing agents)

Dispose of as hazardous waste according to institutional and local regulations
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Caption: A flowchart illustrating the key steps for the safe handling of hazardous chemicals in a

laboratory setting.

Toxicological Risk Assessment Framework
Understanding the potential risks associated with a chemical is a multi-step process. The

following diagram outlines a general framework for toxicological risk assessment.

Toxicological Risk Assessment Framework

Hazard Identification
(What are the adverse effects?)

Risk Characterization
(What is the estimated incidence of the adverse effect?)

Dose-Response Assessment
(What is the relationship between dose and effect?)

Exposure Assessment
(What are the levels of exposure?)

Click to download full resolution via product page

Caption: A diagram showing the four main components of a toxicological risk assessment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling (4-Phenoxyphenyl)methanol to prevent skin

and eye contact, and inhalation.

Eye/Face Protection: Wear chemical safety goggles or a face shield that meets ANSI Z87.1

standards.

Skin Protection:

Wear a lab coat.

Use chemically resistant gloves (e.g., nitrile rubber). Inspect gloves before use and

change them frequently, especially if contaminated.
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Respiratory Protection: If working in an area with insufficient ventilation or if dust is

generated, use a NIOSH-approved respirator with a particulate filter.

First Aid Measures
In case of exposure to (4-Phenoxyphenyl)methanol, immediate action is required.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention if symptoms persist.[5]

After Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes.[5][9] Remove contaminated clothing. If skin irritation or a rash occurs, get

medical advice/attention.[9]

After Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][9] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[9]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water.[9] Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately for

treatment advice.[9]

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate the area. Ensure adequate ventilation. Wear appropriate

PPE as described in Section 6. Avoid breathing dust.

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.

Methods for Cleaning Up: Carefully sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[10] Clean the spill area thoroughly

with soap and water.

Storage and Incompatibility
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Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area.[5][9]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.

Disposal Considerations
Dispose of (4-Phenoxyphenyl)methanol and any contaminated materials as hazardous waste

in accordance with all applicable federal, state, and local regulations. Do not dispose of it in the

sanitary sewer system.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Always consult the SDS for (4-
Phenoxyphenyl)methanol from your supplier before handling the chemical. All laboratory

work should be conducted by trained professionals in a well-equipped facility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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